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Choosing the Right Tool for Robust Protein
Detection
For researchers in cellular and molecular biology, particularly those investigating translational

control, synaptic plasticity, and cell cycle regulation, the accurate detection of Cytoplasmic

Polyadenylation Element Binding Protein 1 (CPEB1) is crucial. Western blotting remains a

cornerstone technique for this purpose, but its success hinges on the specificity and sensitivity

of the primary antibody. This guide provides a comparative overview of commercially available

CPEB1 antibodies validated for Western blotting, supported by experimental data and detailed

protocols to aid in the selection of the most suitable reagent for your research needs.

Comparison of Commercially Available CPEB1
Antibodies
The following table summarizes key features of several commercially available CPEB1

antibodies that have been validated for use in Western blotting. This information has been

compiled from manufacturer datasheets and available publications.
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CPEB1

Antibody

#13583[1]

[2]

Cell

Signaling

Technology

Rabbit Polyclonal

Human,

Mouse,

Rat,

Monkey

Synthetic

peptide

correspond

ing to

residues

surroundin

g Leu170

of human

CPEB1

protein.[1]

Western

blot

analysis of

extracts

from

various cell

lines

shows a

band at the

expected

molecular

weight.[1]

Cited in

multiple

publication

s.

Anti-

CPEB1

Antibody

(13274-1-

AP)[3]

Proteintech Rabbit Polyclonal
Human,

Mouse, Rat

Not

specified

Western

blot data in

various

lysates is

available.

[3] Cited in

publication

s for WB,

IHC, and

IP.[4]

Knockdow
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data

available.

[3]
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CPEB1

Antibody

(H0006450

6-D01P)

Novus

Biologicals
Rabbit Polyclonal

Human,

Mouse

Full-length

human

CPEB1

transfected

lysate.

Western

blot

analysis of

CPEB1

expression

in

transfected

293T cell

line and

mouse

liver.

Anti-

CPEB1

antibody

[EPR11775

(2)]

(ab181051

)[5]

Abcam Rabbit Monoclonal Human

Recombina

nt fragment

within

Human

CPEB1.

Validated

in WB,

ICC/IF, and

IP. Cited in

4

publication

s.[5]

CPEB1

antibody

(PRS4687)

Sigma-

Aldrich
Rabbit Polyclonal

Human,

Rat, Mouse

A 14 amino

acid

peptide

from near

the amino-

terminus of

human

CPEB1.

Suitable for

Western

blot and

ELISA.

Anti-

CPEB1

Antibody

(A49400)

[6]

Antibodies.

com
Rabbit Polyclonal

Human,

Mouse, Rat

A 14 amino

acid

peptide

from near

the amino

terminus of

human

CPEB1.

Validated

for

Western

blot and

ELISA.
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Experimental Protocols
A reliable Western blotting protocol is essential for the successful validation and use of any

antibody. Below is a detailed, generalized protocol for the detection of CPEB1 in cell lysates.

I. Cell Lysate Preparation
Cell Culture and Lysis:

Culture cells to 70-80% confluency.

Wash cells with ice-cold Phosphate Buffered Saline (PBS).

Lyse cells in RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium

deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitors.

Incubate on ice for 30 minutes with occasional vortexing.

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Transfer the supernatant (lysate) to a new tube.

Protein Quantification:

Determine the protein concentration of the lysate using a BCA or Bradford protein assay.

II. SDS-PAGE and Western Blotting
Sample Preparation:

Mix an appropriate amount of protein lysate (20-30 µg) with 4X Laemmli sample buffer.

Boil the samples at 95-100°C for 5 minutes.

Gel Electrophoresis:

Load the samples onto a 10% SDS-polyacrylamide gel.

Run the gel at 100-120V until the dye front reaches the bottom.
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Protein Transfer:

Transfer the proteins from the gel to a PVDF or nitrocellulose membrane at 100V for 1-2

hours at 4°C.

Blocking:

Block the membrane with 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-

Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

Primary Antibody Incubation:

Incubate the membrane with the CPEB1 primary antibody at the manufacturer's

recommended dilution in blocking buffer overnight at 4°C with gentle agitation.

Washing:

Wash the membrane three times for 10 minutes each with TBST.

Secondary Antibody Incubation:

Incubate the membrane with an HRP-conjugated secondary antibody (e.g., anti-rabbit

IgG) diluted in blocking buffer for 1 hour at room temperature.

Washing:

Wash the membrane three times for 10 minutes each with TBST.

Detection:

Incubate the membrane with an Enhanced Chemiluminescence (ECL) substrate.

Visualize the bands using a chemiluminescence imaging system.

Visualizing CPEB1's Role and Experimental Design
To better understand the context in which CPEB1 is studied and the workflow for its detection,

the following diagrams have been generated.
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Caption: CPEB1's role in the LPS-induced inflammatory signaling pathway.
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Caption: Experimental workflow for Western blotting of CPEB1.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12392555?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12392555?utm_src=pdf-custom-synthesis
https://www.cellsignal.com/products/primary-antibodies/cpeb1-antibody/13583
https://media.cellsignal.com/pdf/13583.pdf
https://www.ptglab.com/products/CPEB1-Antibody-13274-1-AP.htm
https://www.labome.com/review/gene/human/CPEB1-antibody.html
https://www.abcam.com/en-us/products/primary-antibodies/cpeb1-antibody-epr117752-ab181051
https://www.antibodies.com/catalog/primary-antibodies/cpeb1-antibody-a49400
https://www.benchchem.com/product/b12392555#validation-of-cpeb1-antibody-for-western-blotting
https://www.benchchem.com/product/b12392555#validation-of-cpeb1-antibody-for-western-blotting
https://www.benchchem.com/product/b12392555#validation-of-cpeb1-antibody-for-western-blotting
https://www.benchchem.com/product/b12392555#validation-of-cpeb1-antibody-for-western-blotting
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12392555?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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